Cas no 2361609-84-7 ((3R,4R)-3,4-Dimethoxycyclopentan-1-one)

• Product Name: (3R,4R)-3,4-Dimethoxycyclopentan-1-one
• CAS No: 2361609-84-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5986066
• PubChem ID: 139026844
• Update Time: 2025-09-20

(3R,4R)-3,4-Dimethoxycyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-6763793
• (3R,4R)-3,4-Dimethoxycyclopentan-1-one
• rac-(3R,4R)-3,4-dimethoxycyclopentan-1-one
• 2361609-84-7

• Inchi： 1S/C7H12O3/c1-9-6-3-5(8)4-7(6)10-2/h6-7H,3-4H2,1-2H3/t6-,7-/m1/s1
• InChI Key： UWKAMIBYHJKMBV-RNFRBKRXSA-N
• SMILES： O(C)[C@@H]1CC(C[C@H]1OC)=O

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.5Ų

Additional information on (3R,4R)-3,4-Dimethoxycyclopentan-1-one

(3R,4R)-3,4-Dimethoxycyclopentan-1-one: A Comprehensive Overview

(3R,4R)-3,4-Dimethoxycyclopentan-1-one, identified by the CAS number 2361609-84-7, is a cyclic ketone with a unique stereochemistry that has garnered significant attention in both academic and industrial research. This compound belongs to the class of cyclopentanones, which are widely studied due to their versatility in organic synthesis and their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a cyclopentane ring with two methoxy groups at the 3 and 4 positions and a ketone group at position 1. Its stereochemistry, specifically the (3R,4R) configuration, plays a crucial role in determining its physical properties and reactivity.

The synthesis of (3R,4R)-3,4-Dimethoxycyclopentan-1-one has been explored through various methodologies. One common approach involves the oxidation of diols or the use of enolate chemistry to construct the ketone functionality. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is particularly valuable for its potential use in chiral drug development. For instance, researchers have employed organocatalysts such as proline derivatives to achieve high enantiomeric excess in the synthesis of this compound. These methods not only enhance the efficiency of production but also align with the growing demand for sustainable chemical processes.

The physical properties of (3R,4R)-3,4-Dimethoxycyclopentan-1-one are influenced by its molecular structure. The molecule exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions. The presence of electron-donating methoxy groups at positions 3 and 4 increases the compound's stability and reactivity towards nucleophilic attacks. This feature has been exploited in numerous applications, including as a precursor for more complex molecules in medicinal chemistry.

In terms of applications, (3R,4R)-3,4-Dimethoxycyclopentan-1-one has found utility in the synthesis of bioactive compounds. For example, it has been used as an intermediate in the preparation of antibiotics and anti-inflammatory agents. Recent studies have highlighted its potential as a building block for constructing complex natural product analogs. Additionally, this compound has been investigated for its role in catalytic cycles, where its ability to undergo reversible transformations makes it an attractive candidate for dynamic kinetic resolution.

Recent research has also focused on the biological activity of (3R,4R)-3,4-Dimethoxycyclopentan-1-one. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug discovery. Furthermore, computational studies have provided insights into its binding interactions with target proteins, paving the way for rational drug design strategies.

The stereochemistry of this compound is another area of active research. The (3R,4R) configuration imparts specific electronic and steric properties that are critical for its biological activity and chemical reactivity. Enantioselective synthesis methods continue to be refined to ensure high yields and purity levels required for large-scale production.

In conclusion, (3R,4R)-3,4-Dimethoxycyclopentan-1-one, CAS No. 2361609-84-7, is a versatile compound with significant potential in various fields due to its unique structure and stereochemistry. Ongoing research continues to uncover new applications and improve synthetic methodologies for this valuable molecule.